Cas no 1804486-32-5 (Methyl 3-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1804486-32-5
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4873700
• Update Time: 2025-06-08

Methyl 3-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H7BrClF2NO2/c1-16-9(15)6-4(2-10)7(11)14-3-5(6)8(12)13/h3,8H,2H2,1H3
• InChI Key： FUIVWOXMHDVTCF-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C(F)F)C=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate

Comprehensive Analysis of Methyl 3-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804486-32-5)

Methyl 3-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804486-32-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, chloro, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C₉H₇BrClF₂NO₂, offers versatile reactivity, making it a valuable building block for drug discovery and material science.

In recent years, the demand for halogenated pyridine derivatives like Methyl 3-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate has surged due to their role in developing next-generation pharmaceuticals and crop protection agents. Researchers are particularly interested in its potential to modulate biological activity through selective functionalization. For instance, the difluoromethyl group is known to enhance metabolic stability, a hot topic in medicinal chemistry optimization.

The synthesis of CAS 1804486-32-5 typically involves multi-step reactions, including halogenation and esterification, with stringent control over reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. This compound’s stability under various pH conditions is also a key focus area, aligning with industry trends toward robust synthetic intermediates.

From an industrial perspective, Methyl 3-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate is often discussed in forums on green chemistry and sustainable synthesis. Innovations in catalytic processes to reduce waste generation during its production are gaining traction. Additionally, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it a candidate for high-throughput screening in drug development pipelines.

Safety data sheets emphasize proper handling protocols for this compound, though it is not classified under restricted categories. Its applications extend to bioconjugation and proteomics research, where its reactive sites enable selective labeling. As the scientific community explores AI-driven molecular design, compounds like 1804486-32-5 are increasingly modeled for virtual screening and QSAR studies.

In summary, Methyl 3-(bromomethyl)-2-chloro-5-(difluoromethyl)pyridine-4-carboxylate represents a convergence of cutting-edge chemistry and practical innovation. Its relevance to preclinical research and agrochemical formulations ensures continued interest, while advancements in automated synthesis promise to expand its utility further.